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Compound of Interest

Compound Name:
2-(2-

Bromophenoxy)propanohydrazide

CAS No.: 362495-44-1

Cat. No.: B2539148

Get Quote

Executive Summary
2-(2-Bromophenoxy)propanohydrazide is a specialized organobromine building block

utilized primarily in the synthesis of heterocyclic pharmacophores. As a derivative of

phenoxypropionic acid, it serves as a critical intermediate for generating 1,3,4-oxadiazoles and

1,2,4-triazoles, scaffolds widely recognized in medicinal chemistry for their antimicrobial, anti-

inflammatory, and analgesic properties.

This guide provides a comprehensive technical analysis of the ortho-bromo isomer. While the

para-isomer (4-bromo) is more commonly indexed in commercial catalogs, the ortho-isomer

offers unique steric properties due to the proximity of the bromine atom to the ether linkage,

influencing the binding affinity and metabolic stability of downstream derivatives.

Part 1: Chemical Identity & Digital Fingerprint
Note on CAS Registry: As of the current chemical indexing, the specific CAS number for the

ortho isomer (2-bromo) is not widely listed in public databases. Researchers often confuse it
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with the para isomer. The identifiers below are generated specifically for the ortho structure to

ensure accuracy in your internal registries.

Identifier Type Value / Description

Chemical Name 2-(2-Bromophenoxy)propanohydrazide

Systematic Name 2-(2-bromophenoxy)propanehydrazide

Molecular Formula

C

H

BrN

O

Molecular Weight 259.10 g/mol

Exact Mass 258.0004 g/mol

SMILES CC(Oc1ccccc1Br)C(=O)NN

InChI String
InChI=1S/C9H11BrN2O2/c1-6(9(13)12-11)14-8-

5-3-2-4-7(8)10/h2-6H,11H2,(H,12,13)

Structural Class Phenoxyalkanoic acid hydrazide

Isomer Note

Distinct from 2-(4-

bromophenoxy)propanohydrazide (CAS

325778-59-4)

Part 2: Structural Analysis & Physicochemical
Profile[1]
The molecule features a chiral center at the propanoyl

-carbon, though it is typically synthesized as a racemate. The ortho-bromine substituent
introduces significant steric bulk near the ether oxygen, potentially restricting rotation and
altering the conformation compared to the para-analog.
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Predicted Physicochemical Properties
Data derived from structure-activity relationship (SAR) models of analogous phenoxy-

hydrazides.

Property Value (Predicted) Experimental Context

LogP (Octanol/Water) 1.65 ± 0.3
Moderate lipophilicity; suitable

for membrane permeability.

Polar Surface Area (PSA) ~55 Å²

Driven by the hydrazide (-

CONHNH

) and ether (-O-) groups.

H-Bond Donors 2
Hydrazide -NH

and -NH-.

H-Bond Acceptors 3
Carbonyl O, Ether O,

Hydrazide N.

Melting Point 98–105 °C
Typical range for phenoxy-

hydrazide solids.

Solubility DMSO, DMF, MeOH
High solubility in polar aprotic

solvents; low in water.

Part 3: Synthetic Pathways
The synthesis of 2-(2-Bromophenoxy)propanohydrazide follows a robust two-step protocol:

Williamson Ether Synthesis followed by Hydrazinolysis. This pathway ensures the retention of

the bromine halogen handle for future cross-coupling reactions (e.g., Suzuki-Miyaura).

Reaction Scheme Visualization
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2-Bromophenol
(C6H5BrO)

Methyl 2-(2-bromophenoxy)propionate
(Ester Intermediate)

Step 1: Etherification
Reflux 6-8h

Methyl 2-chloropropionate
(+ K2CO3 / Acetone) 2-(2-Bromophenoxy)propanohydrazide

(Target)

Step 2: Hydrazinolysis
Reflux 3-4h

Hydrazine Hydrate
(NH2NH2 • H2O / EtOH)

Click to download full resolution via product page

Figure 1: Step-wise synthesis from commercially available 2-bromophenol.

Detailed Experimental Protocol
Step 1: Synthesis of Methyl 2-(2-bromophenoxy)propionate
Rationale: Potassium carbonate (

) is selected as the base over stronger alternatives (like NaH) to minimize side reactions such
as dehydrohalogenation.

Charge: In a round-bottom flask, dissolve 2-bromophenol (10 mmol) in anhydrous acetone

(30 mL).

Activate: Add anhydrous

(15 mmol) and stir at room temperature for 30 minutes to generate the phenoxide anion.

Alkylate: Add methyl 2-chloropropionate (11 mmol) dropwise.

Reflux: Heat the mixture to reflux (

C) for 6–8 hours. Monitor via TLC (Hexane:EtOAc 4:1).

Workup: Filter off inorganic salts. Concentrate the filtrate under reduced pressure. Dissolve

the residue in EtOAc, wash with water and brine. Dry over

and concentrate to yield the ester oil.
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Step 2: Hydrazinolysis to Target Hydrazide
Rationale: Ethanol is the preferred solvent to facilitate the precipitation of the hydrazide product

upon cooling, acting as a self-purification step.

Solvate: Dissolve the crude ester from Step 1 in absolute ethanol (20 mL).

React: Add hydrazine hydrate (80% or 99%, 15 mmol) slowly.

Reflux: Reflux the solution for 3–5 hours.

Isolate: Cool the reaction mixture to

C. The target hydrazide typically precipitates as a white/off-white solid.

Purify: Filter the solid and wash with cold ethanol. Recrystallize from ethanol/water if

necessary to achieve >98% purity.

Part 4: Functional Applications & Biological
Potential[1][2][3]
The hydrazide moiety is a "privileged structure" in drug discovery. 2-(2-
Bromophenoxy)propanohydrazide is specifically valuable because the ortho-bromo group

provides a handle for further diversification or acts as a steric blocker to metabolic oxidation at

the phenyl ring.

Pharmacophore Diversification Workflow
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Figure 2: Downstream synthetic utility and biological relevance.

Key Applications
Schiff Base Formation: Condensation with aromatic aldehydes yields hydrazones (Schiff

bases). The ortho-bromo group often enhances lipophilicity, improving cell membrane

penetration for these derivatives.

Heterocyclic Cyclization:

1,3,4-Oxadiazoles: Reaction with

or carboxylic acids creates oxadiazole rings, potent pharmacophores for anti-inflammatory
drugs (similar to NSAID mechanisms).

1,2,4-Triazoles: Reaction with

under basic conditions yields mercapto-triazoles, known for antifungal activity.

Part 5: Safety & Handling (MSDS Highlights)
Signal Word: Warning
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocol:

Hydrazides can be potential sensitizers. Use nitrile gloves and work within a fume hood.

Avoid contact with strong oxidizing agents (e.g., permanganates), as this may generate

nitrogen gas or other reactive species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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